N-(1,3-dioxoisoindolin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-(1,3-dioxoisoindol-5-yl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C17H14N2O5/c1-23-13-6-3-9(7-14(13)24-2)15(20)18-10-4-5-11-12(8-10)17(22)19-16(11)21/h3-8H,1-2H3,(H,18,20)(H,19,21,22)
• InChI Key: UNKGHPDTYLTLOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)C(=O)NC3=O)OC
• Molecular Formula: C17H14N2O5
• Molecular Weight: 326.30 g/mol

Description

N-(1,3-dioxoisoindolin-5-yl)-3,4-dimethoxybenzamide is a derivative of phthalimide. Phthalimides are a class of compounds that have gained attention in various fields of research due to their remarkable biological properties.

Synthesis Analysis

Phthalimide derivatives can be synthesized from phthalic anhydride and various other compounds. For example, N-(1,3-dioxoisoindolin-2-yl)-2-(2-methyl-4-oxoquinazolin-3(4H)-yl)acetamide and N-(1,3-dioxoisoindolin-2-yl)thiophene-2-carboxamide have been synthesized from phthalic anhydride and 2-(2-methyl-4-oxoquinazolin-3(4H)-yl)acetohydrazide or thiophene-2-carbohydrazide.

Molecular Structure Analysis

The molecular structure of phthalimide derivatives can be elucidated by Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra. The introduction of imide groups to the side chain can improve the thermal stability and rubbing resistance of PIs without sacrificing their solubility and transmittance.

Chemical Reactions Analysis

The chemical reactions involving phthalimide derivatives can be complex and depend on the specific derivative and reaction conditions. For example, the reaction of 2-(2,6-dioxopiperidin-3-yl)-4-fluoroisoindole-1,3-dione with 2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethan-1-amine and N,N-diisopropylethylamine (DIPEA) in N,N-dimethylformamide (DMF) has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of phthalimide derivatives can be influenced by the specific structure of the derivative. For example, N-(1,3-dioxoisoindolin-5-yl)-2-nitrobenzamide has a molecular weight of 311.253.

Scientific Research Applications

Antitumor Activity

The compound has shown promise as an antitumor agent. . Researchers are investigating its potential as a targeted therapy for specific cancer types.

Safety and Hazards

The safety and hazards associated with phthalimide derivatives can depend on the specific derivative. Some phthalimide derivatives can be harmful to public health and the environment by destroying ozone in the upper atmosphere.